Tris(2-chloroethyl) phosphite
Overview
Description
Tris(2-chloroethyl) phosphite is a clear colorless liquid . It is a compound with the molecular formula C6H12Cl3O3P .
Synthesis Analysis
The synthesis of Tris(2-chloroethyl) phosphite involves several steps. The process includes the reaction of elemental phosphorus and ethylene chlorohydrin in a diaphragmless electrolyzer.Molecular Structure Analysis
The molecular structure of Tris(2-chloroethyl) phosphite can be represented by the InChI key LUVCTYHBTXSAMX-UHFFFAOYSA-N . The molecular weight of this compound is 269.5 g/mol .Physical And Chemical Properties Analysis
Tris(2-chloroethyl) phosphite is a clear colorless liquid . It has a molecular weight of 269.5 g/mol .Scientific Research Applications
Flame Retardant
Tris(2-chloroethyl) phosphate (TCEP) is widely used as a flame retardant . It combines the flame-retarding properties of chlorine and phosphorus compounds .
Plasticizer
TCEP serves as a plasticizer , which is a substance added to materials to increase their plasticity or decrease their viscosity .
Viscosity Regulator
It is also used as a viscosity regulator in various types of polymers . This helps control the flow characteristics of the material, making it easier to handle and process.
Component in Polymers
TCEP is used in the production of various types of polymers, including polyurethanes, polyester resins, and polyacrylates . These polymers have a wide range of applications, from construction materials to textiles.
Component in Cellulose Derivatives
It is used in the manufacture of cellulose derivatives , especially materials based on ethyl cellulose, nitrocellulose, and cellulose acetate . These materials find applications in a variety of industries, including textiles and chemical manufacturing.
Wastewater Treatment
Recent research has explored the use of TCEP in wastewater treatment . Studies have shown that UV/Fe (III) photocatalysis is a promising technique for TCEP control in wastewater treatment . Another study demonstrated the effectiveness of the US/Fenton system in degrading TCEP in industrial wastewater .
Environmental Risk Reduction
The degradation of TCEP through UV/Fe (III) photocatalysis not only removes the compound from wastewater but also reduces its environmental risk . This is crucial given the widespread presence of TCEP in various environmental media.
Research Tool in Environmental Science
Due to its widespread use and environmental persistence, TCEP is often used as a research tool in environmental science. Studies on its degradation pathways and the effects of various environmental factors on its persistence provide valuable insights into the behavior of similar organophosphorus esters in the environment .
Safety and Hazards
Mechanism of Action
Target of Action
Tris(2-chloroethyl) phosphite, also known as TCEP, is primarily used as a flame retardant and plasticizer in various types of polymers . These polymers are used in aerospace equipment and products, as well as in paint and coating manufacturing . The primary targets of TCEP are therefore these polymers, where it acts to increase fire resistance and plasticity .
Mode of Action
TCEP interacts with its targets (polymers) by physically integrating into the polymer matrix . This physical integration allows TCEP to increase the fire resistance of the material . This mode of action also means that tcep can easily leach out of the material and into the environment .
Biochemical Pathways
The biochemical pathways affected by TCEP primarily involve its degradation in the environment . Studies have shown that TCEP can be degraded through advanced oxidation processes (AOPs), with hydroxyl radicals (·OH) playing a major role . The degradation of TCEP involves the cleavage of the P-O or C-Cl bond . The degradation products of TCEP include bis (2-chloroethyl) phosphate (BCEP), mono-chloroethyl phosphate (MCEP), and other compounds .
Pharmacokinetics
TCEP is a colorless liquid with a density of 1.39 g/mL at 25 °C (lit.) . It has a boiling point of 192 °C/10 mmHg (lit.) . These properties suggest that TCEP could have significant bioavailability in organisms exposed to it.
Result of Action
Studies have shown that tcep can induce hepatotoxicity in zebrafish . It has been suggested that TCEP-induced growth inhibition might be related to the somatostatin (SS) signaling system . More research is needed to fully understand the molecular and cellular effects of TCEP’s action.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of TCEP. For example, the presence of common co-existing aqueous substrates such as Cl−, HCO3−, H2PO4−, and HA can hinder the degradation process of TCEP . Furthermore, oxygen can accelerate the degradation of TCEP by accelerating the Fe(II)/Fe(III) cycle . Therefore, the environmental context is crucial for understanding and predicting the behavior and effects of TCEP.
properties
IUPAC Name |
tris(2-chloroethyl) phosphite | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12Cl3O3P/c7-1-4-10-13(11-5-2-8)12-6-3-9/h1-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUVCTYHBTXSAMX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCl)OP(OCCCl)OCCCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12Cl3O3P | |
Record name | TRIS(2-CHLOROETHYL)PHOSPHITE | |
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DSSTOX Substance ID |
DTXSID0026258 | |
Record name | Tris(2-chloroethyl) phosphite | |
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Molecular Weight |
269.5 g/mol | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Tris(2-chloroethyl)phosphite is a clear colorless liquid. (NTP, 1992), Liquid, Colorless liquid; [HSDB] | |
Record name | TRIS(2-CHLOROETHYL)PHOSPHITE | |
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Record name | Ethanol, 2-chloro-, 1,1',1''-phosphite | |
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Boiling Point |
257 to 275 °F at 7 mmHg (NTP, 1992), 120 °C at 3 mm Hg, BP: 112-5 °C at 2 mm Hg | |
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Flash Point |
280 °F (NTP, 1992), 280 °F Open Cup | |
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Solubility |
Decomposes (NTP, 1992), Miscible with most common organic solvents, Slightly soluble in water; decomposes when dissolved. | |
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Density |
1.353 at 68 °F (NTP, 1992) - Denser than water; will sink, 1.3443 g/cu cm at 26 °C | |
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Vapor Density |
9.32 (NTP, 1992) - Heavier than air; will sink (Relative to Air), 9.32 (Air= 1) | |
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Vapor Pressure |
greater than 1 mmHg at 68 °F (NTP, 1992), 0.0003 [mmHg] | |
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Product Name |
Tris(2-chloroethyl) phosphite | |
Color/Form |
Colorless liquid | |
CAS RN |
140-08-9 | |
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Synthesis routes and methods
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